![molecular formula C14H19NO4S B4421815 8-(benzylsulfonyl)-1,4-dioxa-8-azaspiro[4.5]decane](/img/structure/B4421815.png)
8-(benzylsulfonyl)-1,4-dioxa-8-azaspiro[4.5]decane
Overview
Description
8-(Benzylsulfonyl)-1,4-dioxa-8-azaspiro[4.5]decane is a chemical compound that has been synthesized for its potential use in scientific research. This compound has a unique structure and properties that make it a promising candidate for various applications in the field of biochemistry and pharmacology.
Mechanism of Action
The exact mechanism of action of 8-(Benzylsulfonyl)-1,4-dioxa-8-azaspiro[4.5]decane is not fully understood. However, it is believed that this compound may interact with certain proteins and enzymes in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound may have various biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes, which may have implications in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 8-(Benzylsulfonyl)-1,4-dioxa-8-azaspiro[4.5]decane in lab experiments is its unique structure and properties, which make it a promising candidate for various applications. However, one of the limitations is the lack of information about its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research on 8-(Benzylsulfonyl)-1,4-dioxa-8-azaspiro[4.5]decane. One of the potential directions is to further investigate its mechanism of action and potential applications in the field of drug discovery. Another direction is to explore its potential use in the treatment of certain diseases, such as cancer and neurodegenerative disorders. Overall, the research on this compound has the potential to contribute to the development of new drugs and therapies for various diseases.
Scientific Research Applications
The unique structure and properties of 8-(Benzylsulfonyl)-1,4-dioxa-8-azaspiro[4.5]decane make it a promising candidate for various applications in scientific research. One of the potential applications is in the field of drug discovery, where this compound can be used as a lead compound for the development of new drugs.
properties
IUPAC Name |
8-benzylsulfonyl-1,4-dioxa-8-azaspiro[4.5]decane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4S/c16-20(17,12-13-4-2-1-3-5-13)15-8-6-14(7-9-15)18-10-11-19-14/h1-5H,6-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUAYIEVHSLEBEY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12OCCO2)S(=O)(=O)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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